Cas no 2171856-84-9 (4-amino(phenyl)methyl-2-tert-butylphenol)

• Product Name: 4-amino(phenyl)methyl-2-tert-butylphenol
• CAS No: 2171856-84-9
• MF: C₁₇H₂₁NO
• MW: 255.354744672775
• CID: 6344180
• PubChem ID: 165788197
• Update Time: 2025-08-05

4-amino(phenyl)methyl-2-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

• 4-amino(phenyl)methyl-2-tert-butylphenol
• 4-[amino(phenyl)methyl]-2-tert-butylphenol
• 2171856-84-9
• EN300-1277476

• Inchi： 1S/C17H21NO/c1-17(2,3)14-11-13(9-10-15(14)19)16(18)12-7-5-4-6-8-12/h4-11,16,19H,18H2,1-3H3
• InChI Key： NTYINYUQPVJPJV-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C(C2C=CC=CC=2)N)C=C1C(C)(C)C

Computed Properties

• Exact Mass: 255.162314293g/mol
• Monoisotopic Mass: 255.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 46.2Ų

Additional information on 4-amino(phenyl)methyl-2-tert-butylphenol

Chemical Profile of 4-amino(phenyl)methyl-2-tert-butylphenol (CAS No. 2171856-84-9)

4-amino(phenyl)methyl-2-tert-butylphenol, identified by its Chemical Abstracts Service (CAS) number 2171856-84-9, is a specialized organic compound with a unique structural framework that has garnered interest in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of phenolic derivatives, characterized by the presence of an amino group attached to a benzyl moiety and a tert-butyl substituent on another phenolic ring. The precise arrangement of these functional groups imparts distinct chemical properties, making it a valuable candidate for further exploration in synthetic applications and potential biological activities.

The molecular structure of 4-amino(phenyl)methyl-2-tert-butylphenol consists of a benzene ring substituted with an amino group at the para position relative to a benzyl chloride-like side chain, which is further modified by a tert-butyl group on the adjacent phenol ring. This configuration creates a molecule with multiple reactive sites, including the amino group for nucleophilic substitution reactions and the hydroxyl group for various organic transformations such as esterification or ether formation. The presence of the tert-butyl group enhances steric hindrance, which can influence reaction pathways and product selectivity in synthetic protocols.

In recent years, there has been growing interest in phenolic compounds due to their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structural features of 4-amino(phenyl)methyl-2-tert-butylphenol make it particularly relevant in the development of novel ligands for metal chelation, which is crucial in drug design for targeted therapy. Additionally, its potential as an intermediate in synthesizing complex molecules has been explored in industrial-scale chemical processes.

One of the most compelling aspects of this compound is its potential biological activity. Researchers have been investigating phenolic derivatives for their antioxidant properties, which are essential in combating oxidative stress-related diseases. The combination of an amino group and a hydroxyl group in 4-amino(phenyl)methyl-2-tert-butylphenol suggests that it may exhibit significant radical-scavenging capabilities. Preliminary studies have indicated that such compounds can interfere with reactive oxygen species (ROS) generation, thereby protecting cellular components from oxidative damage.

The tert-butyl group not only contributes to steric stability but also influences the solubility profile of the compound. This characteristic is particularly important when considering its application in drug formulations, where bioavailability and compatibility with biological systems are critical factors. The ability to modify solubility through structural adjustments opens up possibilities for optimizing delivery systems tailored to specific therapeutic needs.

From a synthetic chemistry perspective, 4-amino(phenyl)methyl-2-tert-butylphenol serves as a versatile building block for constructing more complex molecules. Its reactivity allows for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of aryl or heteroaryl groups into the molecular framework. These transformations are pivotal in generating libraries of compounds for high-throughput screening (HTS) to identify lead candidates for drug development.

The pharmaceutical industry has been increasingly leveraging computational chemistry and artificial intelligence (AI) to accelerate drug discovery processes. In this context, 4-amino(phenyl)methyl-2-tert-butylphenol has been utilized as a reference compound in virtual screening algorithms to identify molecules with similar pharmacophoric features. Such computational approaches have significantly reduced the time and cost associated with traditional screening methods, allowing researchers to focus on more promising candidates.

Recent advancements in materials science have also highlighted the potential applications of 4-amino(phenyl)methyl-2-tert-butylphenol in developing advanced polymers and coatings. Its phenolic structure contributes to thermal stability and flame retardancy when incorporated into polymer matrices. This property is particularly valuable in industries requiring materials that can withstand high temperatures or exposure to hazardous environments.

In conclusion, 4-amino(phenyl)methyl-2-tert-butylphenol (CAS No. 2171856-84-9) represents a fascinating compound with multifaceted applications across pharmaceuticals, materials science, and synthetic chemistry. Its unique structural features offer opportunities for developing innovative therapeutics, advanced materials, and synthetic methodologies. As research continues to uncover new possibilities, this compound is poised to play an increasingly significant role in scientific endeavors aimed at improving human health and industrial technologies.